Cas no 139085-95-3 (Benzene, 1-bromo-4-ethoxy-2-nitro-)

Benzene, 1-bromo-4-ethoxy-2-nitro- structure
139085-95-3 structure
Product Name:Benzene, 1-bromo-4-ethoxy-2-nitro-
CAS No:139085-95-3
MF:C8H8BrNO3
MW:246.05802154541
CID:1260050
PubChem ID:53403285
Update Time:2025-04-20

Benzene, 1-bromo-4-ethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-ethoxy-2-nitro-
    • G15636
    • 139085-95-3
    • SCHEMBL9157246
    • 1-BROMO-4-ETHOXY-2-NITROBENZENE
    • WLZ3648
    • AKOS027298777
    • Inchi: 1S/C8H8BrNO3/c1-2-13-6-3-4-7(9)8(5-6)10(11)12/h3-5H,2H2,1H3
    • InChI Key: NBQGLPWODFWUDQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1[N+](=O)[O-])OCC

Computed Properties

  • Exact Mass: 244.96876g/mol
  • Monoisotopic Mass: 244.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55Ų
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